2-{8-[(2,4-dimethylphenyl)sulfanyl]-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}-N-(2-ethylphenyl)acetamide

• IUPAC Name: 2-[8-(2,4-dimethylphenyl)sulfanyl-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C23H23N5O2S/c1-4-17-7-5-6-8-18(17)25-20(29)14-28-23(30)27-12-11-24-22(21(27)26-28)31-19-10-9-15(2)13-16(19)3/h5-13H,4,14H2,1-3H3,(H,25,29)
• InChI Key: KUZKNHUPJUJLSY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN2C(=O)N3C=CN=C(C3=N2)SC4=C(C=C(C=C4)C)C
• Molecular Formula: C23H23N5O2S
• Molecular Weight: 433.5 g/mol
• CAS No.: 1251575-30-0

Description

This compound belongs to the 1,2,4-triazolo[4,3-a]pyrazin-3-one class, characterized by a fused heterocyclic core with a sulfanyl group at position 8 and an acetamide moiety at position 2. Its molecular formula is C24H24N4O2S, with a calculated molecular weight of 432.54 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-methoxyphenyl)-N’-[2-(4-methylphenyl)-1H-indol-3-yl]urea typically involves the reaction of 2-methoxyaniline with 2-(4-methylphenyl)-1H-indole-3-carboxylic acid chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at room temperature. The resulting intermediate is then treated with urea to form the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-(2-methoxyphenyl)-N’-[2-(4-methylphenyl)-1H-indol-3-yl]urea can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The aromatic rings can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like hydrogen gas in the presence of a palladium catalyst.

Substitution: Reagents such as halogens (chlorine, bromine) in the presence of a Lewis acid catalyst.

Major Products Formed

Oxidation: Formation of hydroxylated derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of novel materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(2-methoxyphenyl)-N’-[2-(4-methylphenyl)-1H-indol-3-yl]urea involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain kinases, thereby affecting cell signaling pathways involved in inflammation and cancer.

Comparison with Similar Compounds

Key Observations :

• Acetamide Substituents : The 2-ethylphenyl group in the target compound may reduce solubility compared to the 4-methoxybenzyl group () but improve membrane permeability .

Hypothetical Bioactivity and Target Interactions

• Anti-Inflammatory Potential: reports anti-exudative activity in triazole-acetamide analogs (e.g., 10 mg/kg dose vs. diclofenac), implying the target compound may share similar mechanisms via COX-2 inhibition .
• CNS Activity : The piperazinyl-phenyl analog () showed affinity for serotonin receptors, suggesting the target compound’s 2-ethylphenyl group could modulate similar targets .

Physicochemical and Pharmacokinetic Properties

• LogP : Estimated at 3.8 (higher than ’s 4-methoxybenzyl analog, LogP ~2.5) due to the lipophilic 2-ethylphenyl group .
• Metabolic Stability : The 2,4-dimethylphenylsulfanyl group may undergo slower hepatic oxidation compared to chlorobenzyl analogs, as methyl groups resist cytochrome P450-mediated dehalogenation .
• Solubility : Lower aqueous solubility (predicted <10 µM) compared to polar analogs in (solubility ~50 µM) .

Biological Activity

The compound 2-{8-[(2,4-dimethylphenyl)sulfanyl]-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}-N-(2-ethylphenyl)acetamide , also known by its CAS number 1251697-78-5 , is a complex organic molecule with potential biological and pharmacological activities. This article explores its biological activity through various studies and data.

Chemical Structure and Properties

This compound is characterized by a triazolo[4,3-a]pyrazine core structure with a sulfanyl group and an acetamide moiety. The molecular formula is $C_{23}H_{23}N_{5}O_{3}S$ with a molecular weight of approximately 449.5 g/mol . The structure can be represented as follows:

Property	Value
CAS Number	1251697-78-5
Molecular Formula	C23H23N5O3S
Molecular Weight	449.5 g/mol

Anticancer Properties

Recent studies indicate that compounds similar to 2-{8-[(2,4-dimethylphenyl)sulfanyl]-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}-N-(2-ethylphenyl)acetamide exhibit significant anticancer activity. A notable investigation involved the screening of a drug library on multicellular spheroids, which revealed that derivatives of triazole compounds could effectively inhibit cancer cell proliferation.

Case Study: Anticancer Efficacy
In a study published in Pharmaceuticals, a related triazole derivative was shown to have an IC50 value of 0.3 μM against acute lymphoblastic leukemia (ALL) cell lines. This suggests that the structural features present in 2-{8-[(2,4-dimethylphenyl)sulfanyl]-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl}-N-(2-ethylphenyl)acetamide may confer similar or enhanced anticancer properties due to its unique functional groups and molecular architecture .

COX Inhibition

Another area of interest is the compound's potential as a cyclooxygenase (COX) inhibitor. COX enzymes play a crucial role in inflammation and pain pathways. Compounds with similar structures have demonstrated varying degrees of COX inhibition:

Compound Name	IC50 (μM)	COX Type
4-(E)-2-(4-Oxo-3-phenyl)-...	20	COX-1
Novel Triazole Derivative	47.1	COX-2

These findings suggest that the compound may possess anti-inflammatory properties alongside its anticancer activity .

The biological activity of this compound can be attributed to its ability to interact with specific molecular targets involved in cancer progression and inflammation. The triazole ring is known for its role in modulating enzyme activities and receptor interactions.

Potential Mechanisms:

• Inhibition of Tumor Growth: By targeting pathways associated with cell proliferation.
• Anti-inflammatory Effects: Through COX inhibition leading to reduced prostaglandin synthesis.

Research Findings

Several studies have explored the synthesis and biological evaluation of triazole derivatives:

• Synthesis Methodology: Multi-step organic reactions are typically employed to synthesize this compound, focusing on introducing the sulfanyl group via nucleophilic substitution reactions .
• Biological Evaluation: In vitro assays have been conducted to evaluate cytotoxicity against various cancer cell lines, confirming its potential as an anticancer agent.